Cas no 1356543-35-5 (3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine)

• Product Name: 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine
• CAS No: 1356543-35-5
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6275237
• PubChem ID: 66509534
• Update Time: 2025-05-24

3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1356543-35-5
• 1431962-25-2
• EN300-7755096
• 1-Isopropyl-3-methoxy-1h-pyrazol-4-amine
• SCHEMBL15651724
• CS-0284274
• 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine
• AKOS015921200

• Inchi： 1S/C7H13N3O/c1-5(2)10-4-6(8)7(9-10)11-3/h4-5H,8H2,1-3H3
• InChI Key： OUZMXGKGLFQIBO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN(C(C)C)N=1)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine

3-Methoxy-1-(Propan-2-Yl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine (CAS No. 1356543-35-5) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which are known for their versatility in organic synthesis and their role in medicinal chemistry. The pyrazole ring serves as a scaffold for numerous bioactive compounds, making this molecule a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The methoxy group at position 3 and the isopropyl group at position 1 contribute to the molecule's stability and bioavailability. These substituents also play a crucial role in modulating the compound's pharmacokinetic properties, making it a promising candidate for further exploration in therapeutic applications.

The synthesis of 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. Researchers have employed various methods, including the Hantzsch dihydropyridine synthesis and other condensation reactions, to construct this heterocyclic core. The introduction of the methoxy group and isopropyl group is achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions optimized for scalability and purity.

One of the most intriguing aspects of this compound is its ability to act as a precursor for more complex molecules. For instance, recent advancements in click chemistry have enabled researchers to incorporate pyrazole derivatives into larger frameworks, such as macrocycles and dendrimers. These structures hold immense potential in drug delivery systems and nanotechnology, where precise control over molecular architecture is essential.

In terms of biological activity, 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine has shown moderate inhibitory effects against several enzymes associated with inflammatory pathways. For example, studies conducted using human cell lines have demonstrated its ability to suppress cyclooxygenase (COX) activity, which is a key target in the development of anti-inflammatory drugs. While these results are promising, further research is required to establish its efficacy in vivo and to assess its safety profile.

The compound's stability under various conditions has also been a focus of recent investigations. Researchers have reported that pyrazole derivatives, including this compound, exhibit remarkable resilience to thermal degradation and photodegradation. This property makes them ideal candidates for use in formulations that require prolonged shelf life or exposure to harsh environmental conditions.

From an agricultural perspective, pyrazole-based compounds have gained attention for their potential as pesticides and herbicides. The incorporation of functional groups like the methoxy group enhances their ability to interact with target enzymes in pests and weeds, offering a novel approach to crop protection. However, extensive toxicity studies are necessary to ensure that these compounds do not pose risks to non-target organisms or ecosystems.

In conclusion, 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amines represents a versatile platform for chemical innovation. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to agriculture.